Cas no 22966-79-6 (Estradiol Mustard)

• Product Name: Estradiol Mustard
• CAS No: 22966-79-6
• MF: C₄₂H₅₀Cl₄N₂O₄
• MW: 788.669408321381
• CID: 52190
• PubChem ID: 31586
• Update Time: 2025-09-19

Estradiol Mustard Chemical and Physical Properties

Names and Identifiers

• Estradiol bis[4-[bis(2-chloroethyl)amino]benzeneacetate]
• (17b)-Estra-1,3,5(10)-triene-3,17-diol bis[4-[bis(2-chloroethyl)amino]benzeneacetate]
• [(8R,9S,13S,14S,17S)-3-[2-[4-[bis(2-chloroethyl)amino]phenyl]acetyl]oxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] 2-[4-[bis(2-chloroethyl)amino]phenyl]acetate
• AI3-52864
• Bis((p-(bis(2-chloroethyl)amino)phenyl)acetate)estradiol
• Bis((p-(bis(2-chloroethyl)amino)phenyl)acetate)oestradiol
• CCRIS 283
• Estradiol mustard
• HSDB 7075
• NCI-C01570
• NSC 112259
• Oestradiol mustard
• CHEMBL1697793
• (17beta)-estra-1(10),2,4-triene-3,17-diyl bis({4-[bis(2-chloroethyl)amino]phenyl}acetate)
• 17b-Estradiol, bis[[p-[bis(2-chloroethyl)amino]phenyl]acetate]
• Estradiol-3,17.beta.-bis[[p-[bis(2-chloroethyl)amino]phenyl]acetate]
• Estradiol, bis[[p-[bis(2-chloroethyl)amino]phenyl]acetate]
• UNII-GEO3F3A4K1
• Q27156033
• p-(N,N-Bis(2-chloroethyl)amino)phenylacetic acid 17-beta-estradiol diester
• NSC-112259
• Estra-1,3,5(10)-triene-3,17-beta-diol, bis(p-(bis(2-chloroethylamino)phenyl)acetate)
• OESTRADIOL MUSTARD [IARC]
• NSC112259
• ESTRA-1,3,5(10)-TRIENE-3,17-DIOL (17.BETA.)-, 3,17-BIS(4-(BIS(2-CHLOROETHYL)AMINO)BENZENEACETATE)
• Bis((p-(bis(2-chloroethyl)amino)phenyl)acetate)estra-1,3,5(10)-triene-3,17-beta-diol
• 22966-79-6
• DTXSID5020574
• C19493
• Bis((4-(bis(2-chloroethyl)amino)benzene)acetate)oestra-1,3,5(10)-triene-3,17-diol(17beta)
• GEO3F3A4K1
• Estradiol, bis((p-(bis(2-chloroethyl)amino)phenyl)acetate)
• Estra-1,3,5(10)-triene-3,17-diol (17beta)-, bis(4-(bis(2-chloroethyl)amino)benzeneacetate)
• Estradiol, diester with [p-[bis(2-chloroethyl)amino]phenyl]acetic acid
• Estra-1,5(10)-triene-3,17-diol (17.beta.)-, bis[4-[bis(2-chloroethyl)amino]benzeneacetate]
• ESTRADIOL 3,17-MUSTARD
• Bis((p-bis(2-chloroethyl)aminophenyl)acetate)oestra-1,3,5(10)-triene-3,17-beta-diol
• Bis((4-(bis(2-chloroethyl)amino)benzene)acetate)estra-1,3,5(10)-triene-3,17-diol(17beta)
• Estra-1,5[10]-triene-3,17b-diol, bis[[p-[bis(2-chloroethyl)amino]phenyl]acetate]
• BDBM50016934
• 17b-Estradiol, bis((p-(bis(2-chloroethyl)amino)phenyl)acetate)
• NS00123287
• CHEBI:82520
• (8R,9S,13S,14S,17S)-13-Methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diyl bis(2-(4-(bis(2-chloroethyl)amino)phenyl)acetate)
• Estradiol Mustard

• Inchi： 1S/C42H50Cl4N2O4/c1-42-17-16-36-35-13-11-34(51-40(49)26-29-2-7-32(8-3-29)47(22-18-43)23-19-44)28-31(35)6-12-37(36)38(42)14-15-39(42)52-41(50)27-30-4-9-33(10-5-30)48(24-20-45)25-21-46/h2-5,7-11,13,28,36-39H,6,12,14-27H2,1H3/t36-,37-,38+,39+,42+/m1/s1
• InChI Key： LRSFXIJGHRPOQQ-VZRQQIPSSA-N
• SMILES： ClCCN(CCCl)C1C=CC(=CC=1)CC(=O)O[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OC(CC1C=CC(=CC=1)N(CCCl)CCCl)=O

Computed Properties

• Exact Mass: 786.2529
• Monoisotopic Mass: 786.252469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 52
• Rotatable Bond Count: 18
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.30
• Melting Point: 52.5°C
• Refractive Index: 1.6200 (estimate)
• PSA: 59.08
• LogP: 9.41330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters